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Compound of Interest

Compound Name: 3-Nitrophthalic-D3 acid

Cat. No.: B12394149

Get Quote

Document Type: Technical Safety & Application Whitepaper Scope: Chemical Safety, Isotopic

Handling, and Bioanalytical Application Target Audience: Analytical Chemists, Safety Officers,

and Drug Development Scientists

Executive Summary
3-Nitrophthalic-D3 acid is a stable isotope-labeled analog of 3-nitrophthalic acid, primarily

utilized as an internal standard (IS) in quantitative mass spectrometry (LC-MS/MS). Its

application is critical in metabolic profiling, environmental toxicology (as a herbicide

degradation marker), and pharmaceutical impurity analysis.

This guide transcends the standard Safety Data Sheet (SDS) by integrating regulatory hazard

data with practical research protocols. It addresses the specific challenges of handling

deuterated standards—namely, preventing isotopic dilution (H/D exchange) and ensuring

quantitative accuracy in trace analysis.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
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The deuterated analog retains the chemical reactivity of the parent compound while providing a

distinct mass shift (+3 Da) for spectral resolution.

Substance Identification
Parameter Detail

Chemical Name 3-Nitrophthalic acid-d3

Synonyms
3-Nitro-1,2-benzenedicarboxylic acid-d3; 1,2-

Benzenedicarboxylic acid, 3-nitro-, labeled

Parent CAS 603-11-2 (Unlabeled)

Labeled CAS
Not listed in global registries; treat as analog of

603-11-2

Molecular Formula
C₈D₃H₂NO₆ (Assuming carboxyl protons are

exchangeable H)

Molecular Weight ~214.15 g/mol (vs. 211.13 g/mol for unlabeled)

Appearance Off-white to pale yellow crystalline powder

Solubility Soluble in Methanol, DMSO, Water (Hot)

Structural Visualization
The following diagram illustrates the chemical structure, highlighting the deuterated positions

on the aromatic ring (positions 4, 5, and 6) relative to the nitro and carboxyl groups.

Figure 1: Structural representation of 3-Nitrophthalic-D3 acid showing stable deuterium labels

on the aromatic ring.

Hazard Identification & Safety Assessment (GHS)
While the deuterated form is chemically similar to the parent, it must be handled with the same

rigor as a hazardous organic acid. The primary risks are tissue damage due to acidity and

potential respiratory irritation.

GHS Classification (Based on Parent Compound)
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Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 1 (H318) - Critical Hazard

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)

Precautionary Protocols
Hazard Type Risk Level Control Measure

Eye Contact High

Wear chemical splash goggles.

Corrosive acidic nature can

cause irreversible corneal

damage. An eyewash station

must be within 10 seconds of

the work area.

Inhalation Moderate

Handle only in a certified fume

hood. Dust inhalation causes

severe respiratory tract

irritation.

Skin Contact Moderate

Wear Nitrile gloves (min

thickness 0.11mm). Wash

immediately with soap and

water upon contact.

Ingestion Moderate

Do not induce vomiting. Rinse

mouth with water. Seek

medical attention immediately.

Advanced Handling: Isotopic Integrity & Storage
For researchers, the "safety" of the compound also refers to the safety of the data. Deuterated

standards are expensive and prone to isotopic dilution if mishandled.

Preventing H/D Exchange
While the aromatic deuteriums (D4, D5, D6) are robust, the carboxylic acid protons are labile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Choice: Avoid protic solvents (water, alcohols) for long-term stock storage if possible,

although the ring deuteriums are generally stable. For working solutions, Methanol-D4 or

Acetonitrile is preferred to maintain isotopic purity if proton scrambling is a concern in

specific ionization modes.

Moisture Control: The compound is hygroscopic. Store in a desiccator. Moisture absorption

alters the effective mass-to-charge ratio calculations during weighing.

Storage Conditions
Temperature: Store at -20°C (Standard Freezer).

Container: Amber glass vials with Teflon-lined caps to prevent UV degradation (nitro

compounds are often light-sensitive) and leaching.

Shelf Life: Re-test purity annually. Deuterated compounds are chemically stable but can

degrade physically over years.

Experimental Workflow: Internal Standard
Preparation
The following protocol ensures the safe and accurate preparation of a stock solution for LC-

MS/MS analysis.

Preparation Workflow Diagram
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Start: Solid 3-Nitrophthalic-D3

Weigh 1.0 mg (+/- 0.01 mg)
Use Anti-static Gun

 PPE: Gloves, Mask

Add 10 mL Methanol (LC-MS Grade)

 Fume Hood

Sonicate (5 mins, <25°C)
Ensure complete dissolution

Primary Stock: 100 µg/mL
Store at -20°C

Working Standard Prep
Dilute 1:100 in Mobile Phase

 Daily Prep

LC-MS/MS Injection

Click to download full resolution via product page

Figure 2: Step-by-step workflow for preparing and utilizing the internal standard.[1]
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Detailed Protocol
Weighing: Use a 5-digit analytical balance. Due to static charge common in dry powders, use

an anti-static gun before weighing.

Solubilization: Dissolve 1 mg of 3-Nitrophthalic-D3 acid in 10 mL of LC-MS grade

Methanol.

Note: If solubility is slow, mild sonication is permitted. Avoid heating above 30°C to prevent

thermal degradation.

Verification: Run a blank scan (Q1 scan) to verify the precursor ion (approx. m/z 210 in

negative mode [M-H]⁻). The unlabeled parent would appear at m/z 210, while the D3 analog

should appear at m/z 213.

Critical Check: Ensure no significant signal exists at m/z 210 in the pure D3 standard.

>0.5% unlabeled contribution can skew quantification.

Emergency Response & Waste Management
Spillage Response

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don double nitrile gloves, safety goggles, and a P95 respirator.

Neutralization: Cover the spill with sodium bicarbonate (baking soda) or a commercial acid

spill kit to neutralize the acidity.

Cleanup: Sweep up the neutralized solid (do not create dust) and place it in a hazardous

waste container labeled "Organic Acid Waste".

Disposal
Do not flush down the drain.

Dispose of as Halogenated/Non-Halogenated Organic Solvent Waste (depending on the

solvent used) or Solid Hazardous Waste.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12394149/docs?utm_src=pdf-body#technical-guide-safe-handling-and-application-of-3-nitrophthalic-d3-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult local EHS regulations (e.g., EPA 40 CFR 261 in the US).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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